Cas no 84473-70-1 (hexadecanoate; tris(2-hydroxypropyl)azanium)

• Product name: hexadecanoate; tris(2-hydroxypropyl)azanium
• CAS No: 84473-70-1
• MF: C₁₆H₃₂O₂^.C₉H₂₁NO₃
• MW: 447.69202
• CID: 731666
• PubChem ID: 44150240

hexadecanoate; tris(2-hydroxypropyl)azanium Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N,N-bis(2-hydroxypropyl)-1-propanaminium palmitate
• tris(2-hydroxypropyl)ammonium palmitate
• hexadecanoate
• tris(2-hydroxypropyl)azanium
• DTXSID101004745
• Hexadecanoic acid--1,1',1''-nitrilotri(propan-2-ol) (1/1)
• 84473-70-1
• EINECS 282-925-1
• hexadecanoate; tris(2-hydroxypropyl)azanium

• Inchi： InChI=1S/C16H32O2.C9H21NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;1-7(11)4-10(5-8(2)12)6-9(3)13/h2-15H2,1H3,(H,17,18);7-9,11-13H,4-6H2,1-3H3
• InChI Key： GXYBLEMGMSZXGR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)O.CC(CN(CC(C)O)CC(C)O)O

Computed Properties

• Exact Mass: 447.392374
• Monoisotopic Mass: 447.392374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Experimental Properties

• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 154.1°C